Cas no 53478-40-3 (N-{3-methoxy-4-[(3-methylacridin-9-yl)amino]phenyl}methanesulfonamide)

N-{3-methoxy-4-[(3-methylacridin-9-yl)amino]phenyl}methanesulfonamide structure
53478-40-3 structure
Product Name:N-{3-methoxy-4-[(3-methylacridin-9-yl)amino]phenyl}methanesulfonamide
CAS No:53478-40-3
MF:C22H21N3O3S
MW:407.48544383049
CID:1583763
PubChem ID:148642
Update Time:2025-04-21

N-{3-methoxy-4-[(3-methylacridin-9-yl)amino]phenyl}methanesulfonamide Chemical and Physical Properties

Names and Identifiers

    • N-{3-methoxy-4-[(3-methylacridin-9-yl)amino]phenyl}methanesulfonamide
    • N-[3-methoxy-4-[(3-methylacridin-9-yl)amino]phenyl]methanesulfonamide
    • CHEMBL42894
    • 53478-40-3
    • BRN 0458423
    • Methanesulfon-m-anisidide, 4'-((3-methyl-9-acridinyl)amino)-
    • DTXSID50201661
    • Methanesulfonanilide, 3'-methoxy-4'-((3-methyl-9-acridinyl)amino)-
    • 3'-Methoxy-4'-((3-methyl-9-acridinyl)amino)methanesulfonanilide
    • Inchi: 1S/C22H21N3O3S/c1-14-8-10-17-20(12-14)23-18-7-5-4-6-16(18)22(17)24-19-11-9-15(13-21(19)28-2)25-29(3,26)27/h4-13,25H,1-3H3,(H,23,24)
    • InChI Key: IMBULFIMKJKFCW-UHFFFAOYSA-N
    • SMILES: S(C)(NC1C=CC(=C(C=1)OC)NC1C2C=CC=CC=2N=C2C=C(C)C=CC=12)(=O)=O

Computed Properties

  • Exact Mass: 407.13053
  • Monoisotopic Mass: 407.13036271g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 6
  • Heavy Atom Count: 29
  • Rotatable Bond Count: 5
  • Complexity: 652
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 4.4
  • Topological Polar Surface Area: 88.7Ų

Experimental Properties

  • PSA: 80.32
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